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Compound of Interest

Compound Name:
5-chloro-3-methylpyridazine

hydrochloride

CAS No.: 2153472-96-7

Cat. No.: B6247043

Get Quote

Executive Summary & Retrosynthetic Analysis
Target Molecule: 5-chloro-3-methylpyridazine Hydrochloride CAS: 2153472-96-7 (Salt),

808773-40-2 (Free Base) Molecular Formula: C

H

ClN

· HCl Key Challenge: Regioselectivity. Direct chlorination of 3-methylpyridazine N-oxide
typically yields the 6-chloro isomer. Therefore, a de novo ring construction or specific
functionalization pathway is required.

Retrosynthetic Pathway
The most robust route utilizes the cyclocondensation of an acyclic precursor followed by

dechlorohydroxylation (chlorination of a hydroxy group).

Disconnection: C–Cl bond formation via POCl
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.

Precursor: 5-hydroxy-3-methylpyridazine (tautomer: 3-methylpyridazin-5(2H)-one).

Ring Construction: Condensation of hydrazine with a 1,3-dielectrophile equivalent,

specifically ethyl 2-(ethoxymethylene)acetoacetate (or related 1,3-dicarbonyl derivatives),

followed by decarboxylation.

Figure 1: Retrosynthetic analysis of 5-chloro-3-methylpyridazine.
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Detailed Experimental Protocol
Phase 1: Synthesis of the Pyridazinone Core
Objective: Construct the pyridazine ring with the correct 3,5-substitution pattern. Reaction:

Cyclocondensation of ethyl 2-(ethoxymethylene)acetoacetate with hydrazine hydrate.

Reagents & Materials:
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Reagent Equiv. Role

Ethyl acetoacetate 1.0 Starting Material

Triethyl orthoformate 1.2 C1 Synthon

Acetic anhydride 2.0 Solvent/Catalyst

Hydrazine hydrate (80%) 1.1 Nitrogen Source

| Ethanol (Abs.) | Solvent | Reaction Medium |[1][2][3][4][5][6][7]

Protocol:

Formation of Enol Ether: Reflux ethyl acetoacetate with triethyl orthoformate and acetic

anhydride for 4 hours. Distill off the volatile ethyl acetate/acetic acid byproduct to obtain ethyl

2-(ethoxymethylene)acetoacetate.

Cyclization: Dissolve the crude enol ether in absolute ethanol (5 mL/g).

Addition: Cool to 0°C. Add hydrazine hydrate dropwise over 30 minutes. The reaction is

exothermic; maintain temperature <10°C to ensure regiocontrol.

Reflux: Once addition is complete, warm to room temperature, then reflux for 3 hours.

Isolation: Cool to 0°C. The intermediate ethyl 4-hydroxy-6-methylpyridazine-3-carboxylate (or

isomer) precipitates. Filter and dry.[8]

Decarboxylation: Suspend the ester in 6M HCl and reflux for 12 hours. The ester hydrolyzes

and decarboxylates in situ.

Workup: Neutralize with Na

CO

to pH 7. Extract with ethyl acetate (or isolate the precipitated solid if concentration allows).

Product:5-hydroxy-3-methylpyridazine (Solid).
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Phase 2: Chlorination (Deoxychlorination)
Objective: Convert the 5-hydroxy group to the 5-chloro substituent. Mechanism: Nucleophilic

aromatic substitution via a phosphoryl intermediate.

Reagents & Materials:

Reagent Equiv. Role

5-Hydroxy-3-
methylpyridazine

1.0 Substrate

| Phosphorus Oxychloride (POCl

) | 5.0 | Chlorinating Agent/Solvent | | N,N-Dimethylaniline | 0.5 | Catalyst/Base |

Protocol:

Setup: In a dry round-bottom flask equipped with a drying tube (CaCl

), place 5-hydroxy-3-methylpyridazine.

Addition: Carefully add POCl

(excess serves as solvent). Add N,N-dimethylaniline dropwise.

Reaction: Heat the mixture to 90–100°C for 3–5 hours. Monitor by TLC (System:

EtOAc/Hexane 1:1) until the starting material disappears.

Quenching (Critical Safety Step): Cool the reaction mixture to room temperature. Pour the

mixture slowly onto crushed ice with vigorous stirring. Caution: Exothermic hydrolysis of

POCl

releases HCl gas.

Extraction: Neutralize the aqueous phase with NH

OH or NaHCO

to pH 8. Extract with Dichloromethane (DCM) (3 x 50 mL).
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Drying: Dry combined organics over anhydrous MgSO

, filter, and concentrate under reduced pressure.

Purification: Purify the crude oil via flash column chromatography (Silica gel, Gradient: 10-

30% EtOAc in Hexane) to yield 5-chloro-3-methylpyridazine as a pale yellow oil or low-

melting solid.

Phase 3: Hydrochloride Salt Formation
Objective: Stabilize the free base for storage and usage.

Protocol:

Dissolve the purified free base in anhydrous Diethyl Ether or 1,4-Dioxane (10 mL/g).

Cool to 0°C.

Bubble anhydrous HCl gas through the solution OR add 4M HCl in Dioxane dropwise.

A white precipitate forms immediately.

Stir for 30 minutes at 0°C.

Filter the solid under nitrogen (hygroscopic). Wash with cold ether.

Dry in a vacuum desiccator over P

O

.

Mechanistic Insight & Troubleshooting
Reaction Mechanism (Chlorination)
The reaction proceeds via the activation of the tautomeric lactam (pyridazinone). The oxygen

attacks the electrophilic phosphorus, creating a good leaving group (-O-POCl
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). Chloride ion then attacks the ring at position 5, restoring aromaticity and expelling the
phosphate species.

Figure 2: Mechanistic pathway of deoxychlorination.
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Troubleshooting Guide
Issue Probable Cause Solution

Low Yield in Phase 1

Exotherm during hydrazine

addition caused

decomposition.

Maintain T < 10°C strictly

during addition.

Isomer Mixture

Wrong starting material (e.g.,

methyl acetoacetate without

orthoformate).

Ensure formation of enol ether

before hydrazine addition.

Incomplete Chlorination
Old POCl

(hydrolyzed).

Distill POCl

before use or use a fresh

bottle.

Black Tar in Phase 2 Overheating or lack of solvent.
Do not exceed 100°C; ensure

adequate stirring.

Safety & Scalability
POCl

: Highly corrosive and reacts violently with water. All glassware must be oven-dried.
Quenching must be done on ice with proper ventilation (fume hood).

Hydrazine: Carcinogenic and toxic. Use gloves and handle in a closed system if possible.
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Scalability: The decarboxylation step (Phase 1, Step 6) is the bottleneck due to volume

efficiency. For kilo-scale, continuous flow reactors for the cyclization step are recommended.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b6247043/docs#technical-guide-synthesis-of-5-chloro-
3-methylpyridazine-hydrochloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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